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Compound of Interest

Compound Name: Diisopropy! sulfate

Cat. No.: B1214918

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safety, handling, and emergency
procedures for diisopropyl sulfate. It is intended for laboratory personnel and professionals in
the field of drug development who may handle this chemical. The information is compiled from
various safety data sheets and toxicological resources.

Hazard Identification and Classification

Diisopropyl sulfate is classified as a hazardous chemical. It is crucial to understand its
potential dangers before handling. The substance is harmful if swallowed or in contact with
skin, causes severe skin burns and eye damage, and is suspected of causing cancer.[1]

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4

skin

Skin Corrosion / Irritation

Sub-category 1C

H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage /

Irritation

Category 1

H318: Causes serious eye

damage

Carcinogenicity

Category 2

H351: Suspected of causing

cancer[1][2]

Label Elements:

e Signal Word: Danger[1]

e Hazard Pictograms:

o Corrosion

o Health Hazard

o Exclamation Mark

Toxicological Data

The primary routes of exposure are ingestion, skin contact, and inhalation. Toxicological data

indicates moderate toxicity upon single ingestion or skin contact.

Acute Toxicity Data:
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Exposure Route Species Value Assessment

Moderately toxic after
Oral Rat LD50: 1199 mg/kg ] ] )
single ingestion

Moderately toxic after
Dermal Rabbit LD50: 1551 mg/kg single contact with
skin

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
diisopropyl sulfate as "possibly carcinogenic to humans" (Group 2B).[2][3] This classification
is based on sufficient evidence of carcinogenicity in experimental animals.[3][4] Studies in
animals have shown that it can produce local sarcomas in rats and skin carcinomas in mice.[4]

Emergency and First-Aid Procedures

Immediate action is required in case of exposure. The following diagram outlines the workflow
for emergency response.
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1. Remove person to fresh air.
2. Keep comfortable for breathing.
3. If not breathing, give artificial respiration

Immedi;

Exposure Event

Exposure Occurs

ate First-Aid Actipns

Inhalation

’ Skin/Hair Contact

|

’ Eye Contact Ingestion |

Sp
y

ecific Protocols

Y

|

1. Take off immediately all contaminated clothing |

2. Rinse skin with water/shower.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do
3. Continue rinsing.

Immediately call a POISON CENTER or doctor

Medical Attention

Y

1. Rinse mouth.
2. Do NOT induce vomiting.

T
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Pre-Experiment Planning

Assess Risks & Obtain
Special Instructions (P201)

l

Implement Engineering Controls
(Fume Hood / Exhaust Ventilation)

Experim%tal Work

Wear Appropriate PPE (P280)
(Gloves, Clothing, Eye/Face Protection)

l

Handle in Closed System
Avoid Contact & Mist Generation

l

Practice Good Hygiene
(Wash hands, No eating/drinking)

Post-ExLeriment

Store Locked Up (P405)
in Tightly Closed Container

'

Dispose of Waste via
Licensed Disposal Company (P501)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Diisopropy! Sulfate Safety and
Handling Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214918#diisopropyl-sulfate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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